BENG“@ Safety Operating Guide

Check Availability & Pricing

Essential Safety and Logistical Information for
Handling Cyclohexyl Vinyl Ether

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cyclohexyl vinyl ether

Cat. No.: B1583786

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety protocols and logistical plans for the
handling and disposal of Cyclohexyl vinyl ether. Adherence to these procedural guidelines is
critical for ensuring laboratory safety and operational integrity.

Chemical and Physical Properties

A summary of the key quantitative data for Cyclohexyl vinyl ether is presented below for easy
reference.
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Property Value Citations

Molecular Formula CsH140 [1]

Molecular Weight 126.20 g/mol

CAS Number 2182-55-0 [2][3]

Appearance Colorl.ess' to almost colorless (3]
clear liquid

Boiling Point 147-148 °C (lit.)

Density 0.891 g/mL at 25 °C (lit.)

Flash Point 35 °C (95 °F) - closed cup [3]

Refractive Index

n20/D 1.454 (lit.)

Hazard Identification and Personal Protective

Equipment (PPE)

Cyclohexyl vinyl ether is a flammable liquid and vapor that causes skin irritation.[2] It may

also form explosive peroxides, especially when exposed to air over time. Therefore, strict

adherence to PPE protocols is mandatory.
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PPE Category Specification Citations

Safety glasses with side-
Eye/Face Protection shields or goggles. A face [2]

shield is also recommended.

Chemical-resistant gloves
(e.g., Neoprene, Silver Shield).
Flame retardant antistatic

) ) protective clothing or a lab

Skin Protection _ _ [4]15]

coat is required. An apron
made of vinyl, PVC, or rubber
can provide additional

protection.

Use in a well-ventilated area or
with a chemical fume hood. If
vapors or aerosols are
) ) generated, a full-face

Respiratory Protection ) ] ] [2]
respirator with multi-purpose
combination (US) or type
ABEK (EN 14387) respirator

cartridges is necessary.

Closed-toe shoes made from a
Footwear ]
strong material.

Experimental Protocols: Handling and Storage

Safe Handling Procedures:

o Preparation: Before handling, ensure that all necessary PPE is correctly donned.[6] Locate
the nearest safety shower and eyewash station.[7]

e Ventilation: Always handle Cyclohexyl vinyl ether in a well-ventilated area, preferably within
a chemical fume hood to avoid inhalation of vapors.[2]

 Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[2][3] Use
non-sparking tools and take precautionary measures against static discharge by
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grounding/bonding containers and receiving equipment.[2][3]

o Contact Avoidance: Avoid contact with skin and eyes.[2] Do not breathe vapors or mists.

e Hygiene: Wash hands thoroughly after handling.[2] Contaminated clothing should be
removed immediately and washed before reuse.

Storage Procedures:

o Container: Keep the container tightly closed in a dry and well-ventilated place.[2] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[2]

» Conditions: Store in a cool place away from heat and sources of ignition.[2][3]

o Peroxide Formation: Test for peroxide formation periodically and before distillation. The
presence of potassium hydroxide (KOH) as a stabilizer may be indicated in some supplies.

[3]
Emergency and Disposal Plans
Emergency Procedures:
e Spill:

o Minor Spill: For a small, manageable spill, ensure adequate ventilation and remove all
ignition sources.[2] Absorb the spill with a non-combustible absorbent material like sand,
earth, or vermiculite.[2] Collect the absorbed material using clean, non-sparking tools and
place it in a suitable container for disposal.[8]

o Major Spill: For a large spill, evacuate the area immediately and prevent entry.[8] Contact
your institution's environmental health and safety department.[7]

o Fire:

o Use dry sand, dry chemical, or alcohol-resistant foam to extinguish.[3] Do not use a water
jet.[2] Use water spray to cool unopened containers.[2]

o First Aid:
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o Inhalation: Move the person to fresh air. If not breathing, give artificial respiration. Consult
a physician.[2]

o Skin Contact: Take off immediately all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. If skin irritation occurs, get medical advice.[2][7]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing for at least 15 minutes and seek medical
attention.[2][7]

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and consult a physician.[2]
Disposal Plan:

e Waste Collection: Collect waste Cyclohexyl vinyl ether and contaminated materials in
separate, properly labeled, and sealed containers.[9] Do not mix with other waste.[2]

» Container Handling: Handle uncleaned containers as you would the product itself.[2] Ensure
the exterior of the waste container is clean.[9]

o Licensed Disposal: Dispose of the waste through a licensed disposal company, following all
national and local regulations.[2]

Workflow for Handling Cyclohexyl Vinyl Ether
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Workflow for Handling Cyclohexyl Vinyl Ether
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Caption: A logical workflow for the safe handling of Cyclohexyl vinyl ether.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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